Cas no 97170-19-9 (Cefuroxime EP Impurity F)

Cefuroxime EP Impurity F structure
Cefuroxime EP Impurity F structure
Cefuroxime EP Impurity F
97170-19-9
C15H15N3O7S
381.360502481461
4669778

Cefuroxime EP Impurity F Properties

Names and Identifiers

    • Cefuroxime Sodium Impurity F (EP)
    • (6R,7R)-7-[[(2E)-2-(2-Furanyl)-2-(methoxyimino)acetyl]amino]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (ACI)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[2-furanyl(methoxyimino)acetyl]amino]-3-(hydroxymethyl)-8-oxo-, [6R-[6α,7β(E)]]- (9CI)
    • OUSLHGWWWMRAIG-OGAOBHAHSA-N
    • 1S/C15H15N3O7S/c1-24-17-9(8-3-2-4-25-8)12(20)16-10-13(21)18-11(15(22)23)7(5-19)6-26-14(10)18/h2-4,10,14,19H,5-6H2,1H3,(H,16,20)(H,22,23)/b17-9+/t10-,14-/m1/s1
    • C(C1=C(CO)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1OC=CC=1)=N/OC)(=O)O

Experimental Properties

  • Slightly soluble (0.21 g/l) (25 º C),
  • 1.71±0.1 g/cm3 (20 ºC 760 Torr),

Cefuroxime EP Impurity F Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  4 h, 5 - 10 °C; 30 min, -5 - 12 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1.7
Reference
Preparation method of trans-cefuroxime derivative
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Cefuroxime EP Impurity F Raw materials

Cefuroxime EP Impurity F Preparation Products

Cefuroxime EP Impurity F Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:97170-19-9)
YANG YI PENG
15374527030
2853117762@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:97170-19-9)
TANG SI LEI
15026964105
2881489226@qq.com

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